Cas no 1805243-32-6 (4-Chloro-3-phenylpicolinic acid)

• Product Name: 4-Chloro-3-phenylpicolinic acid
• CAS No: 1805243-32-6
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 4903269
• Update Time: 2025-05-26

4-Chloro-3-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-phenylpicolinic acid

• Inchi： 1S/C12H8ClNO2/c13-9-6-7-14-11(12(15)16)10(9)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： SQMFEGDWMNRREF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)O)C=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-phenylpicolinic acid

Introduction to 4-Chloro-3-phenylpicolinic Acid (CAS No. 1805243-32-6)

4-Chloro-3-phenylpicolinic acid, with the chemical formula C₁₀H₆ClNO₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered considerable attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both chloro and phenyl substituents on the picolinic acid backbone imparts unique reactivity, making it a valuable scaffold for drug development.

The compound's molecular structure, characterized by a pyridine ring substituted with a chlorine atom at the 4-position and a phenyl group at the 3-position, contributes to its distinct chemical behavior. This configuration allows for multiple functionalization points, enabling chemists to design derivatives with tailored biological activities. The chloro group, in particular, is known for its ability to participate in various nucleophilic substitution reactions, facilitating the synthesis of more complex molecules.

4-Chloro-3-phenylpicolinic acid has been extensively studied for its pharmacological properties. Research indicates that this compound exhibits promising antimicrobial and anti-inflammatory effects, making it a candidate for further exploration in therapeutic applications. The phenyl ring enhances lipophilicity, which can improve oral bioavailability, while the carboxylic acid moiety allows for interactions with biological targets such as enzymes and receptors.

In recent years, advancements in computational chemistry have enabled more efficient screening of compounds like 4-chloro-3-phenylpicolinic acid for potential drug candidates. Molecular docking studies have revealed that this molecule can interact with various protein targets, including those involved in metabolic disorders and cancer pathways. These findings have spurred interest in developing analogs of 4-chloro-3-phenylpicolinic acid with enhanced efficacy and reduced toxicity.

The synthesis of 4-chloro-3-phenylpicolinic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3-phenylpyridine. Chlorination at the 4-position is often achieved using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). The introduction of the carboxylic acid group is typically accomplished through oxidation of an adjacent methyl or methylene group using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃). These synthetic routes highlight the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

The pharmacokinetic profile of 4-chloro-3-phenylpicolinic acid is another area of active investigation. Studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption and distribution within the body. Additionally, its metabolic stability appears to be favorable for prolonged half-life, though further research is needed to fully understand its biodistribution and excretion pathways.

In the context of drug discovery, 4-chloro-3-phenylpicolinic acid serves as a valuable building block for designing novel therapeutic agents. Its structural features allow for modifications that can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic behavior. For instance, replacing the chloro group with other electron-withdrawing or donating substituents can alter binding affinities to target proteins.

The role of 4-chloro-3-phenylpicolinic acid in inflammation research is particularly noteworthy. In vitro studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in producing pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, 4-chloro-3-phenylpicolinic acid may offer a novel approach to treating chronic inflammatory conditions.

Epidemiological studies have also hinted at potential benefits of compounds structurally related to 4-chloro-3-phenylpicolinic acid in preventing age-related neurodegenerative diseases. The phenyl ring's ability to cross the blood-brain barrier suggests that derivatives could be developed as neuroprotective agents. Preliminary research indicates that certain analogs may mitigate oxidative stress and inflammation associated with conditions like Alzheimer's disease and Parkinson's disease.

The future directions for research on 4-chloro-3-phenylpicolinic acid include exploring its role in oncology. Preclinical trials have shown that this compound can induce apoptosis in cancer cell lines by disrupting mitochondrial function. Its ability to selectively target malignant cells without significant toxicity to healthy tissues makes it an attractive candidate for further development into an anticancer therapeutic.

Sustainability considerations are also being integrated into the synthesis of 4-chloro-3-phenylpicolinic acid. Green chemistry principles are being applied to develop more environmentally friendly synthetic routes, reducing waste generation and minimizing hazardous byproducts. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 4-chloro-3-phenylpicolinic acid (CAS No. 1805243-32-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across antimicrobial therapy, anti-inflammatory treatments, neuroprotection, and oncology. Continued investigation into this molecule promises to yield valuable insights into disease mechanisms and novel therapeutic strategies.